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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cycloxydim in

herbicide-tolerant cropping systems, with a focus on its efficacy, the molecular basis of crop

tolerance, and detailed protocols for experimental evaluation.

Introduction
Cycloxydim is a post-emergence systemic herbicide belonging to the cyclohexanedione

family.[1] Its primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase

(ACCase), a critical component in the biosynthesis of fatty acids in plants.[2] This inhibition

ultimately leads to the disruption of cell membrane formation and cessation of growth in

susceptible grass weed species. While highly effective against a broad spectrum of grass

weeds, most monocotyledonous crops, including maize, are naturally susceptible to

cycloxydim.[3] The development of cycloxydim-tolerant crops, such as cycloxydim-tolerant

maize (CTM), has provided a valuable tool for selective weed management.[3]

Data Presentation: Efficacy of Cycloxydim
The efficacy of cycloxydim is dependent on the target weed species, their growth stage at the

time of application, and the application rate. The following tables summarize the control of

various grass weed species by cycloxydim.

Table 1: Efficacy of Cycloxydim on Various Grass Weed Species
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Weed Species Common Name
Cycloxydim Rate (g
a.i./ha)

% Control

Avena fatua Wild Oats 50 95-100

75 100

100 100

150 100

200 100

Lolium rigidum Ryegrass 50 90-98

75 95-100

100 100

150 100

200 100

Phalaris paradoxa Phalaris 50 70-85

75 85-95

100 95-100

150 100

200 100

Hordeum leporinum Barley Grass 50 60-75

75 75-88

100 88-98

150 98-100

200 100

Bromus diandrus Great Brome 50 50-65

75 65-80

100 80-92
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150 92-98

200 98-100

Triticum aestivum

(volunteer)
Wheat 50 55-70

75 70-85

100 85-95

150 95-100

200 100

Hordeum vulgare

(volunteer)
Barley 50 65-80

75 80-90

100 90-98

150 98-100

200 100

Data adapted from a study in Australia. All treatments included the addition of a crop oil

concentrate.[4]

Table 2: Weed Control in Cycloxydim-Tolerant Maize with Cycloxydim in Combination with

Broadleaf Herbicides (Dicamba + Tritosulfuron)
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Treatment
Cycloxydim
Rate (g a.i./ha)

Dicamba +
Tritosulfuron
Rate (g a.i./ha)

Weed Density
Reduction (%)
- 15 Days After
Spraying (Year
1)

Weed Dry
Weight
Reduction (%)
- 15 Days After
Spraying (Year
1)

Cycloxydim +

Dicamba +

Tritosulfuron

300 100 + 50 92.3 95.1

Cycloxydim (split

application) +

Dicamba +

Tritosulfuron

150 x 2 100 + 50 91.7 94.8

Cycloxydim +

Dicamba +

Tritosulfuron

100 200 + 100 90.5 93.9

Cycloxydim (split

application) +

Dicamba +

Tritosulfuron

225 x 2 100 + 50 - -

Cycloxydim +

Dicamba +

Tritosulfuron

100 150 + 75 - -

Data from a study conducted in Iran on cycloxydim-tolerant maize.[5]

Experimental Protocols
Herbicide Efficacy and Crop Phytotoxicity Field Trials
Objective: To evaluate the efficacy of cycloxydim on target weed species and assess its safety

on cycloxydim-tolerant crops.

Experimental Design:
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Design: Randomized Complete Block Design (RCBD).

Replicates: A minimum of three to four replicates should be used.[5]

Plot Size: Plot sizes should be sufficient to minimize edge effects and allow for

representative sampling. For example, 2x10 m to 2.5x20 m plots have been used in previous

studies.

Treatments:

Untreated control (weedy check).

Weed-free control (maintained by hand weeding).

Cycloxydim at a range of application rates (e.g., 50, 75, 100, 150, 200 g a.i./ha). To

assess crop safety, a 2x rate should also be included.[2]

(Optional) Tank-mix combinations of cycloxydim with other herbicides.

(Optional) Commercial standard herbicides for comparison.

Procedure:

Site Selection: Choose a field with a uniform and representative population of the target

weed species.

Crop Establishment: Plant the cycloxydim-tolerant crop variety using standard agronomic

practices for the region.

Herbicide Application:

Apply herbicides at the specified weed growth stage (e.g., 2-leaf to early tillering for

annual grasses).[4]

Use a calibrated sprayer (e.g., CO2-pressurized backpack sprayer) with appropriate

nozzles (e.g., flat fan) to ensure uniform application. Record the water volume used (e.g.,

80-150 L/ha).
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Record environmental conditions at the time of application (temperature, humidity, wind

speed).

Data Collection:

Weed Control Efficacy:

Visual Ratings: Assess weed control at regular intervals (e.g., 7, 14, 28, and 56 days

after application) using a 0-100% scale, where 0 = no control and 100 = complete weed

death.

Weed Density: Count the number of individual weed species per unit area (e.g., using a

0.25 m² quadrat) at multiple locations within each plot.

Weed Biomass: Harvest the above-ground weed biomass from a defined area (e.g.,

0.25 m²) in each plot. Dry the biomass at 70°C to a constant weight and record the dry

weight.

Crop Phytotoxicity:

Visually assess crop injury at regular intervals after application using a standardized

rating scale, such as the European Weed Research Council (EWRC) scale (Table 3).

Record symptoms such as chlorosis, necrosis, stunting, and malformation.

Crop Yield: Harvest the crop from the center rows of each plot to avoid edge effects.

Determine the grain yield and adjust for moisture content.

Table 3: European Weed Research Council (EWRC) Phytotoxicity Rating Scale
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Rating % Injury Description

1 0 No effect

2 1-10

Slight symptoms, e.g., slight

discoloration or stunting,

quickly outgrown

3 11-25
Temporary, but distinct

symptoms

4 26-40
Stronger symptoms, but crop

recovery likely

5 41-60
Lasting symptoms, yield

reduction likely

6 61-75
Severe and lasting symptoms,

significant yield reduction

7 76-90
Very severe symptoms, some

plants may die

8 91-99
Almost complete crop

destruction

9 100 Complete crop destruction

This is a commonly used scale for rating herbicide phytotoxicity.

Signaling Pathways and Experimental Workflows
Cycloxydim's Mode of Action and the Mechanism of
Tolerance
Cycloxydim inhibits the ACCase enzyme, which catalyzes the first committed step in fatty acid

biosynthesis. This leads to a depletion of lipids essential for cell membrane integrity and

ultimately results in the death of susceptible grass plants.

In cycloxydim-tolerant maize, tolerance is conferred by a single, partially dominant nuclear

mutation in the Acc1 gene.[3] This mutation results in an altered ACCase enzyme that is less
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sensitive to inhibition by cycloxydim, allowing the plant to function and grow normally even

after herbicide application.[6] The development of these tolerant lines was achieved through

the selection of maize tissue cultures that could grow in the presence of inhibitory

concentrations of cycloxydim.[3][6]

Susceptible Grass Weed

Cycloxydim-Tolerant Maize (CTM)

Cycloxydim Application Acetyl-CoA Carboxylase (ACCase)
Inhibits

Fatty Acid Biosynthesis Cell Membrane Formation Plant Growth Plant Death
Ceases

Cycloxydim Application Altered ACCase (Acc1 gene mutation)
No Inhibition

Fatty Acid Biosynthesis Cell Membrane Formation Normal Plant Growth

Click to download full resolution via product page

Caption: Mode of action of cycloxydim and the mechanism of tolerance.

Experimental Workflow for Developing Herbicide-
Tolerant Crops
The development of cycloxydim-tolerant maize is a prime example of utilizing in vitro selection

to generate herbicide-tolerant crops. The general workflow for such a process is outlined below.
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Start: Susceptible Crop Germplasm

Initiate Tissue Culture (Callus Formation)

In Vitro Selection on Cycloxydim-Containing Media

Susceptible cells die

Selection of Tolerant Callus Lines

Tolerant cells survive

Plant Regeneration from Tolerant Callus

Whole Plant Herbicide Screening

Susceptible plants die

Identification of Tolerant Plants

Tolerant plants survive

Conventional Breeding and Introgression into Elite Lines

End: Cycloxydim-Tolerant Crop Variety

Click to download full resolution via product page

Caption: Workflow for developing herbicide-tolerant crops via in vitro selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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